Cas no 21947-87-5 (Diisopinocampheylborane (Technical Grade))

• Product Name: Diisopinocampheylborane (Technical Grade)
• CAS No: 21947-87-5
• MF: C₂₀H₃₄B
• MW: 285.294966220856
• CID: 51927
• PubChem ID: 11011589
• Update Time: 2025-10-12

Diisopinocampheylborane (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Diisopinocampheylborane
• (+)-Diisopinocampheylborane
• Bis[(1S,2R,3S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]borane
• bis(2,6,6-trimethylbicyclo[3.1.1]hept-3-yl)borane
• (+)-ipc2bh
• CS-0142864
• Borane, bis[(1S,2R,3S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]-
• Bis((1S,2R,3S,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl)borane
• BIS[(1S,2R,3S,5S)-2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-3-YL]BORANE
• 21947-87-5
• AKOS016843811
• Ipc2BH
• (-)-di-3-pinanylborane
• AKOS015842684
• J-519919
• (-)-Diisopinocampheyl borane
• AMY14843
• bis(2,6,6-trimethylnorpinan-3-yl)boron
• SY035770
• [1S-[1alpha,2beta,3alpha(1R*,2S*,3R*,5R*),5alpha]]-Bis(2,6,6-trimethylbicyclo[3.1.1]hept-3-yl)borane
• 21932-54-7
• Borane,bis[(1S,2R,3S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-3-yl]-
• J-500017
• FT-0654234
• MFCD23701661
• A815772
• MPQAQJSAYDDROO-UHFFFAOYSA-N
• Bis(2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl)borane
• bis[(1R,3R,4S,5R)-4,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl]boron
• bis({2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl})boranyl
• Bis((1S,2R,3S,5S)-2,6,6-trimethylbicyclo-[3.1.1]heptan-3-yl)borane
• (-)-Diisopinocampheylborane
• Diisopinocampheylborane (Technical Grade)

• MDL： MFCD23701661
• Inchi： 1S/C20H34B/c1-11-15-7-13(19(15,3)4)9-17(11)21-18-10-14-8-16(12(18)2)20(14,5)6/h11-18H,7-10H2,1-6H3
• InChI Key： MPQAQJSAYDDROO-UHFFFAOYSA-N
• SMILES： C12C(C)C([B]C3CC4CC(C3C)C4(C)C)CC(C1)C2(C)C |^1:4|

Computed Properties

• Exact Mass: 286.28300
• Monoisotopic Mass: 285.275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White crystals
• Boiling Point: 351.475°C at 760 mmHg
• Flash Point: 166.367°C
• PSA: 0.00000
• LogP: 5.40410
• Solubility: Slightly soluble in THF

Additional information on Diisopinocampheylborane (Technical Grade)

Diisopinocampheylborane (Technical Grade): A Comprehensive Overview

Diisopinocampheylborane, also known as DIB, is a versatile organoborane compound with the CAS number 21947-87-5. This compound has garnered significant attention in the field of organic chemistry due to its unique properties and wide-ranging applications. In this article, we will delve into the characteristics, synthesis, applications, and recent advancements related to Diisopinocampheylborane (Technical Grade).

The structure of Diisopinocampheylborane consists of two isopinocampheyl groups attached to a boron atom. This arrangement imparts the compound with exceptional stability and reactivity, making it a valuable reagent in various chemical reactions. Recent studies have highlighted its role in asymmetric synthesis, where it serves as a chiral Lewis acid catalyst. The ability of DIB to induce high enantioselectivity has been a focal point in contemporary research, particularly in the synthesis of complex organic molecules.

The synthesis of Diisopinocampheylborane involves the reaction of boron trichloride with isopinocampheyl groups under specific conditions. This process has been optimized over the years, with researchers focusing on improving yield and purity. The technical grade version of this compound is widely used in industrial settings due to its cost-effectiveness and reliability. However, advancements in purification techniques have enabled the production of higher-grade variants, catering to more specialized applications.

Diisopinocampheylborane finds extensive use in the pharmaceutical industry, particularly in the synthesis of chiral drug intermediates. Its ability to facilitate enantioselective reactions has made it indispensable in the development of complex molecular architectures. Recent breakthroughs have demonstrated its potential in catalytic asymmetric hydrogenation, a process critical for producing enantiomerically pure compounds.

In addition to pharmaceutical applications, DIB is employed in materials science for the synthesis of advanced polymers and catalysts. Its role as a precursor in the production of boron-containing materials has opened new avenues for research. Scientists are exploring its potential in creating novel materials with tailored properties, such as improved thermal stability and mechanical strength.

The safety and handling of Diisopinocampheylborane are critical considerations due to its reactive nature. Proper storage and usage protocols must be adhered to ensure workplace safety. Recent studies have also focused on understanding its environmental impact, with efforts directed toward developing eco-friendly synthesis methods and waste management strategies.

In conclusion, Diisopinocampheylborane (Technical Grade) stands as a testament to human ingenuity in chemical synthesis. Its versatility and adaptability continue to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking applications of this remarkable compound.